Cas no 652-40-4 (4,7-Difluoro-1,3-isobenzofurandione (Technical Grade, ~90%))

• Product Name: 4,7-Difluoro-1,3-isobenzofurandione (Technical Grade, ~90%)
• CAS No: 652-40-4
• MF: C₈H₂F₂O₃
• MW: 184.096489429474
• MDL: MFCD00134537
• CID: 82920
• PubChem ID: 513918
• Update Time: 2025-05-20

4,7-Difluoro-1,3-isobenzofurandione (Technical Grade, ~90%) Chemical and Physical Properties

Names and Identifiers

• 4,7-Difluoroisobenzofuran-1,3-dione
• 3,6-Difluorophthalic anhydride
• 4,7-difluoro-2-benzofuran-1,3-dione
• SCHEMBL581013
• 3,6-Difluorophthalic anhydride, 97%
• AKOS005258073
• FT-0602692
• DTXSID80333606
• AVLRPSLTCCWJKC-UHFFFAOYSA-N
• 1,3-isobenzofurandione, 4,7-difluoro-
• 4,7-difluoro-1,3-dihydro-2-benzofuran-1,3-dione
• MFCD00134537
• CS-0039108
• 3,6 Difluoro phthalic anhydride
• 4,7-Difluoro-isobenzofuran-1,3-dione
• AC-5964
• InChI=1/C8H2F2O3/c9-3-1-2-4(10)6-5(3)7(11)13-8(6)12/h1-2
• 3,6-Difluorophthalicanhydride
• CHEMBL2270550
• BP-10816
• PS-6842
• A19941
• 4,7-Difluoro-1,3-isobenzofurandione (Technical Grade, ~90%)
• 652-40-4
• 4,7-Difluoro-1,3-isobenzofurandione (Technical Grade, ~90per cent)
• 4,7-Difluoro-1,3-isobenzofurandione;5,8-Difluoro-1,3-Isobenzofurandione;4,7-Difluoroisobenzofuran-1,3-dione
• 3,6-Difluorophthalic anhydride treated BSA
• DB-006316
• 3,6-Difluorophthalic Anhydride; 4,7-Difluoroisobenzofuran-1,3-dione; 3,6-Difluorophthalic Anhydride;
• BBL101275
• STL555071

• MDL： MFCD00134537
• Inchi： 1S/C8H2F2O3/c9-3-1-2-4(10)6-5(3)7(11)13-8(6)12/h1-2H
• InChI Key： AVLRPSLTCCWJKC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C(=O)OC(C=21)=O)F

Computed Properties

• Exact Mass: 183.99700
• Monoisotopic Mass: 183.99720025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: White lens powder
• Density: 1.658
• Melting Point: 212-213 ºC
• Boiling Point: 315.7°C at 760 mmHg
• Flash Point: 140.1°C
• Refractive Index: 1.555
• PSA: 43.37000
• LogP: 1.27540
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

4,7-Difluoro-1,3-isobenzofurandione (Technical Grade, ~90%) Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4,7-Difluoro-1,3-isobenzofurandione (Technical Grade, ~90%)

Introduction to 4,7-Difluoro-1,3-isobenzofurandione (CAS No 652-40-4) Technical Grade (~90%)

4,7-Difluoro-1,3-isobenzofurandione (CAS No 652-40-4) is a highly versatile and significant compound in the field of chemical and pharmaceutical research. This Technical Grade (~90%) product is widely utilized in various applications due to its unique structural and chemical properties. The compound belongs to the class of heterocyclic aromatic derivatives, featuring a fused ring system with fluorine substituents, which imparts exceptional reactivity and functionality.

The presence of two fluorine atoms at the 4 and 7 positions of the isobenzofurandione core enhances its electronic properties, making it an attractive candidate for use in organic synthesis and material science. Fluorinated compounds are increasingly recognized for their role in developing advanced materials, pharmaceuticals, and agrochemicals due to their improved stability, bioavailability, and metabolic resistance.

In recent years, there has been a growing interest in the applications of fluorinated heterocycles in medicinal chemistry. The< strong>4,7-Difluoro-1,3-isobenzofurandione molecule has been extensively studied for its potential as a building block in the synthesis of novel therapeutic agents. Its structural framework allows for easy modification at various positions, enabling the creation of diverse pharmacophores that can interact with biological targets.

One of the most compelling aspects of this compound is its utility in the development of small-molecule inhibitors. Researchers have leveraged its scaffold to design molecules that exhibit inhibitory activity against various enzymes and receptors. For instance, studies have shown that derivatives of< strong>4,7-Difluoro-1,3-isobenzofurandione can modulate pathways involved in inflammation and cancer progression. These findings highlight the compound's potential as a lead compound or intermediate in drug discovery campaigns.

The< strong>Technical Grade (~90%) specification indicates that the product is suitable for industrial-scale applications where high purity is essential but may not require the stringent levels demanded by pharmaceutical-grade materials. This makes it an economical choice for researchers and manufacturers alike. The compound's stability under various storage conditions further adds to its practicality, ensuring consistent performance across multiple experiments.

The synthesis of< strong>4,7-Difluoro-1,3-isobenzofurandione involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms into the isobenzofurandione core typically requires careful control of reaction conditions to achieve high yields and selectivity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The electronic properties conferred by the fluorine substituents make it a valuable precursor for organic semiconductors and liquid crystals. These materials are integral to the development of next-generation electronic devices, including flexible displays and solar cells.

The growing body of research on< strong>4,7-Difluoro-1,3-isobenzofurandione underscores its importance as a versatile chemical entity. Ongoing studies aim to explore new synthetic routes and applications that could further expand its utility. Collaborative efforts between academic institutions and industry partners are crucial in driving innovation and translating laboratory findings into practical solutions.

The< strong>Technical Grade (~90%) product from CAS No 652-40-4 serves as a reliable starting material for researchers worldwide. Its consistent quality ensures reproducibility in experiments, which is paramount in scientific research. As our understanding of fluorinated heterocycles continues to evolve, compounds like< strong>4,7-Difluoro-1,3-isobenzofurandione will undoubtedly play a pivotal role in shaping future advancements.